Fast Blue RR Salt

Specification

• CAS No.: 14726-29-5
• Molecular Formula: C15H14Cl4N3O3Zn-
• Molecular Weight: 491.5 g/mol
• IUPAC Name: 4-benzamido-2,5-dimethoxybenzenediazonium;tetrachlorozinc(2-)
• Standard InChI: InChI=1S/C15H13N3O3.4ClH.Zn/c1-20-13-9-12(18-16)14(21-2)8-11(13)17-15(19)10-6-4-3-5-7-10;;;;;/h3-9H,1-2H3;4*1H;/q;;;;;+2/p-3
• Standard InChI Key: GOUXXAVKNQCKBM-UHFFFAOYSA-K
• SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)[N+]#N.COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)[N+]#N.[Cl-].[Cl-].Cl[Zn]Cl
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)[N+]#N.Cl[Zn-2](Cl)(Cl)Cl

Introduction

Chemical Properties and Structural Characteristics

Fast Blue RR Salt is chemically identified as 4-benzoylamino-2,5-dimethoxybenzenediazonium chloride hemi(zinc chloride) salt, with a CAS number of 14726-29-5. This compound has a complex molecular structure represented by the formula C30H28Cl4N6O6Zn and a molecular weight of 775.78 g/mol. It appears as a khaki powder with a green tint that exhibits distinctive chromogenic properties when interacting with specific biochemical substrates.

The physical and chemical properties of Fast Blue RR Salt are summarized in the following table:

Property	Characteristic
Molecular Formula	C30H28Cl4N6O6Zn
Molecular Weight	775.78 g/mol
Physical Appearance	Khaki powder with green tint
Solubility in Water	1 mg/mL, clear to hazy, yellow-green
Extinction Coefficient	≥15000 at 326-332 nm; ≥7000 at 390-396 nm
Melting Point	165-168°C
Storage Temperature	-20°C
Color Index	37155
InChIKey	LLARVKAOQLUCQI-UHFFFAOYSA-L

The compound exhibits specific spectrophotometric properties that contribute to its functionality in laboratory applications. The extinction coefficient values indicate strong light absorption capabilities at particular wavelengths, which is essential for its role as a chromogenic reagent.

Mechanism of Action

The primary mechanism through which Fast Blue RR Salt functions involves azo coupling reactions with specific substrates. This biochemical process forms the foundation for its diverse applications in laboratory settings. The compound operates through a distinct sequence of interactions that ultimately result in visible color formation.

Interaction with Alkaline Phosphatase

In alkaline phosphatase (ALP) detection systems, Fast Blue RR Salt binds to the reaction product of ALP when the enzyme hydrolyzes exogenous substrates like alpha naphthyl acid phosphate. This hydrolysis releases naphthol compounds, which then react with Fast Blue RR Salt to form a black insoluble precipitate. This reaction occurs at the specific sites where alkaline phosphatase is active, providing a visual marker for enzyme localization.

Esterase Activity Detection

Similarly, when used for esterase detection, Fast Blue RR Salt couples with naphthol molecules released from naphthol acetate substrates through enzymatic hydrolysis. This coupling reaction produces an insoluble azo-dye that appears red or blue, allowing researchers to identify and localize esterase activity within biological samples.

Myeloperoxidase Detection

Recent research has demonstrated that Fast Blue RR Salt can also be utilized for the detection of myeloperoxidase (MPO) activity. When MPO oxidizes immobilized Fast Blue RR, a blue-colored product forms, potentially indicating infection in wounds. This application represents an expanded utility of the compound beyond its traditional histochemical uses.

Laboratory Applications

Fast Blue RR Salt has established itself as an essential reagent in multiple laboratory settings, with applications spanning from basic research to clinical diagnostics.

Histochemical Staining

The primary application of Fast Blue RR Salt lies in histochemical staining procedures, where it facilitates the visualization of specific cellular and tissue components. The compound's ability to form colored precipitates at sites of enzyme activity makes it particularly valuable for studying tissue sections and cellular preparations.

Immunohistochemistry

In immunohistochemical applications, Fast Blue RR Salt plays a crucial role in detecting alkaline phosphatase activities. This application is fundamental in both research and diagnostic settings, offering researchers the ability to visualize specific antigens within tissue sections by coupling with enzyme-linked detection systems.

Connective Tissue Analysis

Fast Blue RR Salt is frequently used in conjunction with picrosirius red for connective tissue staining. This combined approach enables researchers to differentiate between various collagen types and assess connective tissue integrity in both normal and pathological samples.

Pharmaceutical Detection

Beyond histological applications, Fast Blue RR Salt has demonstrated utility in pharmaceutical settings, particularly for detecting pharmaceuticals in urine samples. This application extends the compound's relevance beyond research contexts into clinical diagnostic environments.

Research Findings

Numerous studies have explored the applications and effectiveness of Fast Blue RR Salt in various research contexts, yielding important insights into its utility and limitations.

Enzymatic Activity Visualization

Research has established Fast Blue RR Salt as a reliable indicator for visualizing enzymatic activities in tissue samples. Studies have demonstrated its effectiveness in identifying and localizing alkaline phosphatase activity, which appears black in stained sections, and esterase activity, which manifests as red or blue precipitates.

In neuromuscular pathology, alkaline phosphatase staining using Fast Blue RR Salt has proven valuable for identifying specific pathological changes. The staining pattern varies depending on the structures highlighted: sarcoplasmic staining in regenerating fibers, cytoplasmic staining in arteriole and capillary endothelium, and connective tissue staining in perimysial areas.

Osteoblast Studies

Fast Blue RR Salt has been utilized in protocols for quantifying osteoblast alkaline phosphatase activity and mineralization. In one documented protocol, cells were stained for ALP with Naphthol AS MX-PO4 dissolved in DMF mixed with Fast Blue RR salt in Tris-HCl buffer. This approach allowed researchers to visualize and quantify ALP activity in osteoblast cultures, contributing to our understanding of bone development and pathology.

Comparison with Similar Compounds

Fast Blue RR Salt belongs to a family of diazonium salts used in histochemical applications, but it possesses unique characteristics that distinguish it from related compounds.

Comparative Properties

When compared to similar compounds like Fast Blue B Salt, Fast Red Violet LB Salt, and Fast Blue BB Salt, Fast Blue RR Salt demonstrates specific advantages for certain applications. While all these compounds can be used for various staining purposes, Fast Blue RR Salt shows particular utility in alkaline phosphatase and esterase detection systems.

The table below outlines key differences between Fast Blue RR Salt and related compounds:

Compound	Primary Applications	Color Development	Specificity
Fast Blue RR Salt	Alkaline phosphatase, esterase detection	Black (ALP), red/blue (esterase)	High specificity for ALP and esterase
Fast Blue B Salt	Similar staining purposes	Different color profile	Different enzyme affinities
Fast Red Violet LB Salt	Detection of different enzyme activities	Violet/red coloration	Alternative enzyme targets
Fast Blue BB Salt	Various histological and biochemical assays	Similar to Fast Blue RR	Different substrate preferences

Future Research Directions

The versatility of Fast Blue RR Salt suggests several promising avenues for future research and applications.

Advanced Diagnostic Applications

The demonstrated ability of Fast Blue RR Salt to detect myeloperoxidase activity in wound infections points toward potential developments in point-of-care diagnostics. Further research could refine these applications, potentially leading to rapid diagnostic tools for infection detection in clinical settings.

Expanded Biochemical Applications

While current applications focus primarily on alkaline phosphatase and esterase detection, future research might explore the compound's utility in detecting other enzymatic activities or cellular processes. The chemical properties of Fast Blue RR Salt suggest potential applications beyond its current uses, particularly in emerging areas of cell biology and biomedical research.

Modified Derivatives

The successful development of alkoxysilane-derivatized Fast Blue RR for specialized applications suggests that further molecular modifications could yield derivatives with enhanced properties or novel functionalities. Such modifications might address current limitations or expand the compound's utility into new research domains.